Cas no 129280-37-1 (1-Propanone,1-[2,4-dihydroxy-3,5-bis(3-methyl-2-buten-1-yl)phenyl]-3-(4-hydroxyphenyl)-)

1-Propanone,1-[2,4-dihydroxy-3,5-bis(3-methyl-2-buten-1-yl)phenyl]-3-(4-hydroxyphenyl)- structure
129280-37-1 structure
Product Name:1-Propanone,1-[2,4-dihydroxy-3,5-bis(3-methyl-2-buten-1-yl)phenyl]-3-(4-hydroxyphenyl)-
CAS No:129280-37-1
MF:C25H30O4
MW:394.503307819366
CID:209505
PubChem ID:21591150
Update Time:2025-04-19

1-Propanone,1-[2,4-dihydroxy-3,5-bis(3-methyl-2-buten-1-yl)phenyl]-3-(4-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone,1-[2,4-dihydroxy-3,5-bis(3-methyl-2-buten-1-yl)phenyl]-3-(4-hydroxyphenyl)-
    • AKOS040762814
    • LMPK12120448
    • Gancaonin J
    • 129280-37-1
    • Gancaonin J
    • 1-(2,4-dihydroxy-3,5-bis(3-methylbut-2-enyl)phenyl)-3-(4-hydroxyphenyl)propan-1-one
    • 1-[2,4-dihydroxy-3,5-bis(3-methylbut-2-enyl)phenyl]-3-(4-hydroxyphenyl)propan-1-one
    • Inchi: 1S/C25H30O4/c1-16(2)5-10-19-15-22(25(29)21(24(19)28)13-6-17(3)4)23(27)14-9-18-7-11-20(26)12-8-18/h5-8,11-12,15,26,28-29H,9-10,13-14H2,1-4H3
    • InChI Key: DTKWEYKKOWIPTN-UHFFFAOYSA-N
    • SMILES: OC1C(C/C=C(\C)/C)=CC(C(CCC2C=CC(=CC=2)O)=O)=C(C=1C/C=C(\C)/C)O

Computed Properties

  • Exact Mass: 394.2145
  • Monoisotopic Mass: 394.21440943g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 8
  • Complexity: 578
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.8
  • Topological Polar Surface Area: 77.8Ų

Experimental Properties

  • Density: 1.144
  • Boiling Point: 602.049°C at 760 mmHg
  • Flash Point: 331.935°C
  • Refractive Index: 1.598
  • PSA: 77.76

1-Propanone,1-[2,4-dihydroxy-3,5-bis(3-methyl-2-buten-1-yl)phenyl]-3-(4-hydroxyphenyl)- Security Information

1-Propanone,1-[2,4-dihydroxy-3,5-bis(3-methyl-2-buten-1-yl)phenyl]-3-(4-hydroxyphenyl)- Pricemore >>

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